6-(But-2-yn-1-yloxy)nicotinic acid

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 6-but-2-ynoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C10H9NO3/c1-2-3-6-14-9-5-4-8(7-11-9)10(12)13/h4-5,7H,6H2,1H3,(H,12,13)
• InChI Key: PHGYJFHIKMQOLR-UHFFFAOYSA-N
• Canonical SMILES: CC#CCOC1=NC=C(C=C1)C(=O)O

Description

6-(But-2-yn-1-yloxy)nicotinic acid is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 70 ml of N,N-dimethylformamide, 3.00 g (19 mmol) of 6-chloronicotinic acid and 2.00 g (29 mmol) of 2-butyne-1-ol were dissolved, followed by adding 1.80 g (45 mmol) of 60% sodium hydride, stirring at room temperature for 1 hour and stirring at 140° C. for 3 hours. The reaction liquid was then poured in 150 ml of ice water, and acetic acid was added to make pH 5, followed by adding 50 ml of a saturated saline solution. The crystal precipitated was filtered, washed with cold water and hexane and dried to obtain 0.96 g (yield: 26%) of 6-(2-butynyloxy)nicotinic acid.

Synthesis routes and methods II

Procedure details

The title compound was synthesized as described for Intermediate example I-92 in 38% yield starting from ethyl 6-chloronicotinate and 2-butyn-1-ol; 1H NMR (400 MHz, DMSO-d6) δ ppm 8.61-8.76 (m, 1 H), 8.03-8.23 (m, 1 H), 6.83-6.98 (m, 1 H), 4.94-5.05 (m, 2 H), 1.74-1.91 (m, 3 H); MS (ESI) m/z 192[M+H+], m/z 190[M−H+].